Cas no 1804491-25-5 (4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol
• CAS No: 1804491-25-5
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4873427
• Update Time: 2025-08-05

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol

• Inchi： 1S/C8H6F2N2O2/c9-7(10)6-4(2-11)1-5(3-13)12-8(6)14/h1,7,13H,3H2,(H,12,14)
• InChI Key： WVNNZCITYMCQBF-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(CO)=CC=1C#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: -0.6
• Topological Polar Surface Area: 73.1

Additional information on 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol: A Comprehensive Overview

The compound with CAS No. 1804491-25-5, known as 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol, has garnered significant attention in the field of organic chemistry and materials science. This molecule, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, agrochemicals, and advanced materials. The cyano group, difluoromethyl substituent, and hydroxypyridine methanol moiety collectively contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol in the design of bioactive compounds. Its ability to act as a versatile building block in organic synthesis has been demonstrated in various contexts. For instance, researchers have explored its role in the construction of heterocyclic frameworks, which are crucial for developing novel pharmaceutical agents. The presence of the cyano group enhances the molecule's electron-withdrawing properties, making it an ideal candidate for reactions involving nucleophilic attack or electrophilic substitution.

The difluoromethyl group introduces additional complexity to the molecule's structure, influencing its physical and chemical properties. This substituent not only increases the molecule's stability but also enhances its solubility in polar solvents, a feature that is highly desirable for biological assays and analytical studies. Furthermore, the hydroxypyridine methanol moiety imparts hydrogen bonding capabilities, which are essential for interactions within biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol with unprecedented accuracy. These studies have revealed that the molecule exhibits a high degree of conjugation across its aromatic ring system, which significantly impacts its spectroscopic properties. Such insights have paved the way for applications in optoelectronics and sensing technologies.

In terms of synthesis, several methodologies have been developed to efficiently prepare 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol. One notable approach involves a multi-step sequence that incorporates both electrophilic aromatic substitution and nucleophilic addition reactions. The use of transition metal catalysts has further streamlined these processes, leading to higher yields and improved selectivity.

The biological evaluation of this compound has also yielded promising results. Preclinical studies suggest that it exhibits potent activity against various pathogens, including bacteria and fungi. Additionally, its ability to modulate key cellular pathways makes it a potential candidate for anti-inflammatory and anticancer therapies.

From an environmental perspective, understanding the fate and transport of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol is critical for assessing its ecological impact. Research indicates that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural systems.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-6-methanol represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in both academic and industrial settings.